Cas no 1256806-86-6 (2-(pyridin-4-yl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid
• CAS No: 1256806-86-6
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD16866576
• CID: 5272829
• PubChem ID: 62749025
• Update Time: 2025-06-12

2-(pyridin-4-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid
• 2-(pyridin-4-yl)pyrimidine-4-carboxylicacid
• 4-Pyrimidinecarboxylic acid, 2-(4-pyridinyl)-

• MDL： MFCD16866576
• Inchi： 1S/C10H7N3O2/c14-10(15)8-3-6-12-9(13-8)7-1-4-11-5-2-7/h1-6H,(H,14,15)
• InChI Key： XCZHZNKVIVQKCK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(C2C=CN=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 0.7
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid

Recent Advances in the Study of 2-(Pyridin-4-yl)pyrimidine-4-carboxylic Acid (CAS: 1256806-86-6)

The compound 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid (CAS: 1256806-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a pyridine-pyrimidine scaffold, has been identified as a promising building block for the synthesis of novel therapeutic agents. Recent studies have explored its potential as a kinase inhibitor, particularly in targeting cancer-related signaling pathways.

One of the key areas of research has focused on the structural optimization of 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid to enhance its binding affinity and selectivity for specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in non-small cell lung cancer (NSCLC). The researchers utilized structure-activity relationship (SAR) analysis to identify critical modifications that improved both potency and pharmacokinetic properties.

In addition to its role in oncology, 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid has shown promise in the development of anti-inflammatory agents. A recent preprint on bioRxiv highlighted its potential as a modulator of the NLRP3 inflammasome, a key component of the innate immune system implicated in chronic inflammatory diseases. The study reported that specific analogs of this compound effectively suppressed interleukin-1β (IL-1β) production in macrophage cell lines, suggesting a novel therapeutic strategy for conditions such as rheumatoid arthritis and gout.

The synthetic accessibility of 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid has also been a subject of recent investigation. A 2024 paper in Organic Letters described an improved synthetic route that achieved higher yields and better purity compared to traditional methods. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The new protocol employs a one-pot cascade reaction that minimizes the need for intermediate purification steps, thereby reducing both cost and environmental impact.

From a drug delivery perspective, researchers have explored the formulation of 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid derivatives into various nanocarrier systems to improve their bioavailability and tissue targeting. A study in the International Journal of Pharmaceutics demonstrated that polymeric nanoparticles loaded with a modified version of this compound showed enhanced tumor accumulation and reduced off-target effects in murine models of breast cancer. These findings underscore the importance of formulation science in translating promising chemical entities into viable therapeutic candidates.

Looking forward, the versatility of 2-(pyridin-4-yl)pyrimidine-4-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative diseases, with preliminary data suggesting activity against tau protein aggregation in Alzheimer's disease models. Furthermore, its application in combination therapies with existing drugs is being evaluated to overcome resistance mechanisms in various disease contexts. As the understanding of this compound's pharmacological profile deepens, it is expected to play an increasingly important role in the development of next-generation therapeutics.